5-{[(2,4-Dimethoxyphenyl)methyl]amino}-1,3-dihydro-2H-indol-2-one

• CAS No.: 612851-70-4
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 5-[(2,4-dimethoxyphenyl)methylamino]-1,3-dihydroindol-2-one
• InChI: InChI=1S/C17H18N2O3/c1-21-14-5-3-11(16(9-14)22-2)10-18-13-4-6-15-12(7-13)8-17(20)19-15/h3-7,9,18H,8,10H2,1-2H3,(H,19,20)
• InChI Key: HOZRGTDYTWELKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2=CC3=C(C=C2)NC(=O)C3)OC

Description

5-{[(2,4-Dimethoxyphenyl)methyl]amino}-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-aminooxindole (1.0 g, 6.75 mmol), 3,5-dimethoxybenzaldehyde (1.35 g, 8.12 mmol), sodium triacetoxyborohydride (4.3 g, 20.3 mmol), and AcOH (0.5 ml) in DMF (15 ml) was stirred at room temperature for 3.5 hours. The mixture was partitioned between saturated NaHCO3 solution (50 ml) and CHCl3 (50 ml). The aqueous layer was extracted again with CHCl3 (2×50 ml). The organic layers were combined, washed with saturated NaHCO3 solution (50 ml), water (2×75 ml), dried over Na2SO4, and poured into Et2O (100 ml) with stirring. The resulting solid was filtered, washed with Et2O and dried to give 5-(2,4-dimethoxy-benzylamino)-1,3-dihydro-indol-2-one as a brown solid (1.02 g, 51%).